Acetic acid, 2-[[2-(1-methylethyl)phenyl]amino]-2-oxo-, ethyl ester

• IUPAC Name: ethyl 2-oxo-2-(2-propan-2-ylanilino)acetate
• InChI: InChI=1S/C13H17NO3/c1-4-17-13(16)12(15)14-11-8-6-5-7-10(11)9(2)3/h5-9H,4H2,1-3H3,(H,14,15)
• InChI Key: FOAJRCGDWYJLDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=CC=C1C(C)C
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• CAS No.: 42022-52-6

Description

Acetic acid, 2-[[2-(1-methylethyl)phenyl]amino]-2-oxo-, ethyl ester (also known as N-methyl-2-phenylethylamino-2-oxoacetic acid ethyl ester) is an organic compound belonging to the class of amides. It is a white crystalline solid with a melting point of 83 °C and a boiling point of 173 °C. The compound is soluble in water, alcohol, and ether. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Chemical Reactions and Synthesis

• Ethyl esters of acetic acid derivatives, including compounds similar to Acetic acid, 2-[[2-(1-methylethyl)phenyl]amino]-2-oxo-, ethyl ester, have been isolated from reactions involving 1H-indazol-3-ol and ethyl chloroacetate. These compounds' formation mechanisms and their spectral characteristics (I.R. and N.M.R.) have been studied (Bonanomi & Palazzo, 1977).
• Research demonstrates the condensation reactions of certain propanals with ethyl cyanoacetate, producing various ethyl esters, depending on reaction conditions. Such studies provide insights into the chemistry of ethyl esters and related compounds (Al-Mousawi & El-Apasery, 2012).
• A study on the synthesis of new ureido sugars using amino acid ethyl esters demonstrates the broader chemical applications of such esters in creating derivatives of 2-amino-2-deoxy-D-glucopyranoside (Piekarska-Bartoszewicz & Tcmeriusz, 1993).

Kinetics and Reaction Behavior

• The kinetics of acetic acid-catalyzed reactions involving ethyl esters of amino acids have been studied to understand their behavior under various conditions. These studies provide insights into the reaction dynamics of similar compounds (Rodríguez, Chuaqui, Atala, & Márquez, 1971).

Applications in Pharmacology and Drug Design

• Some research explores the synthesis of novel compounds using ethyl esters as intermediates, leading to potential applications in pharmacology and drug design. For instance, the synthesis of amino acid conjugates of certain phenyl acetic acids involves ethyl esters (Shalaby, Abo-Ghalia, el-Araky, & Awad, 1998).